Cas no 304889-76-7 ((5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one)

(5E)-2-(4-Acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one is a synthetic heterocyclic compound featuring a thiazolone core substituted with a 4-acetylpiperazine moiety and a phenylmethylidene group. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of the acetylpiperazine group enhances solubility and bioavailability, while the conjugated system may contribute to interactions with biological targets. Its well-defined stereochemistry (5E-configuration) ensures consistency in reactivity and downstream applications. The compound is of interest in drug discovery for its modular framework, enabling further derivatization. Suitable for research applications, it offers a balance of stability and reactivity under controlled conditions.

(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one structure

304889-76-7 structure

Product Name:(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one

CAS No:304889-76-7

MF:C₁₆H₁₇N₃O₂S

MW:315.390082120895

CID:6287268

PubChem ID:1591604

Update Time:2025-10-30

(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

- (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one
- (E)-2-(4-acetylpiperazin-1-yl)-5-benzylidenethiazol-4(5H)-one
- 304889-76-7
- (5E)-2-(4-acetylpiperazin-1-yl)-5-benzylidene-1,3-thiazol-4-one
- SR-01000011631-1
- F1327-0006
- AKOS001013411
- SR-01000011631
- Inchi： 1S/C16H17N3O2S/c1-12(20)18-7-9-19(10-8-18)16-17-15(21)14(22-16)11-13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3/b14-11+
- InChI Key： RESLHGOIJGHNHG-SDNWHVSQSA-N
- SMILES： S1/C(=C/C2C=CC=CC=2)/C(N=C1N1CCN(C(C)=O)CC1)=O

Computed Properties

Exact Mass: 315.10414797g/mol
Monoisotopic Mass: 315.10414797g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 516
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 78.3Å²

(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1327-0006-2μmol	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1327-0006-5μmol	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1327-0006-10μmol	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1327-0006-20μmol	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1327-0006-1mg	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1327-0006-2mg	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1327-0006-3mg	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1327-0006-4mg	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1327-0006-5mg	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1327-0006-10mg	(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one	304889-76-7	90%+	10mg	$79.0	2023-05-17

(5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one

Research Brief on (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one (CAS: 304889-76-7)

The compound (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one (CAS: 304889-76-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The structural features of (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one, including the thiazolone core and the acetylpiperazine moiety, are believed to contribute to its bioactivity. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity toward specific molecular targets.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against a panel of kinases implicated in tumor progression. The study utilized X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of the target kinase, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its anticancer potential, preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one may also possess anti-inflammatory properties. The compound was shown to suppress the production of pro-inflammatory cytokines in macrophage cell lines, possibly through modulation of the NF-κB pathway. These findings open new avenues for its application in treating chronic inflammatory diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of this compound. A recent pharmacokinetic study highlighted its moderate metabolic stability and solubility issues, which may limit its clinical translation. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, (5E)-2-(4-acetylpiperazin-1-yl)-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammation. Further studies are warranted to fully elucidate its mechanism of action and to optimize its drug-like properties for clinical development.